Cas no 58012-34-3 (Ethyl 2-(4-oxocyclohexyl)acetate)

Ethyl 2-(4-oxocyclohexyl)acetate is a versatile cyclohexanone derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a ketone group and an ester functionality, makes it a valuable building block for the preparation of more complex molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions ensures reliable performance in synthetic workflows. The presence of both carbonyl and ester groups allows for selective transformations, enabling the synthesis of diverse derivatives. This compound is particularly useful in the development of fine chemicals and active pharmaceutical ingredients (APIs).
Ethyl 2-(4-oxocyclohexyl)acetate structure
58012-34-3 structure
Product Name:Ethyl 2-(4-oxocyclohexyl)acetate
CAS No:58012-34-3
MF:C10H16O3
MW:184.232243537903
MDL:MFCD11045783
CID:365886
Update Time:2025-06-07

Ethyl 2-(4-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-oxocyclohexyl)acetate
    • 4-Oxocyclohexaneacetic acid ethyl ester
    • Cyclohexaneaceticacid, 4-oxo-, ethyl ester
    • ethyl 4-oxocyclohexaneacetate
    • (4-oxocyclohexyl)-acetic acid ethyl ester
    • 4-(ethoxycarbonylmethyl)cyclohexane
    • AK114276
    • ethyl (4-oxocyclohexyl)acetate
    • ethyl 4-oxocyclohexylacetate
    • KB-51305
    • M112047
    • RW2721
    • SureCN2257497
    • 2-(4-Oxocyclohexyl)acetic Acid Ethyl Ester
    • Cyclohexaneacetic acid, 4-oxo-, ethyl ester
    • 4-oxocyclohexaneacetic acid ethyl ester
    • (4-oxo-cyclohexyl)-acetic acid ethyl ester
    • ethyl-4-oxocyclohexaneacetate
    • XHNJFNLTFMAPQB-UHFFFAOYSA-N
    • 8571AB
    • STL555978
    • BBL102179
    • WT82062
    • OR40563
    • SY060919
    • SC
    • MDL: MFCD11045783
    • Inchi: 1S/C10H16O3/c1-2-13-10(12)7-8-3-5-9(11)6-4-8/h8H,2-7H2,1H3
    • InChI Key: XHNJFNLTFMAPQB-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CC(=O)OCC)CC1

Computed Properties

  • Exact Mass: 184.10998
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.040
  • Boiling Point: 96°C/0.1mmHg(lit.)
  • Flash Point: 112 ºC
  • PSA: 43.37

Ethyl 2-(4-oxocyclohexyl)acetate Pricemore >>

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